Cas no 30166-78-0 (Sulfone,2,6-dimethylstyryl phenyl, (E)- (8CI))

• Product Name: Sulfone,2,6-dimethylstyryl phenyl, (E)- (8CI)
• CAS No: 30166-78-0
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• CID: 321335
• PubChem ID: 5382410
• Update Time: 2025-04-19

Sulfone,2,6-dimethylstyryl phenyl, (E)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Sulfone,2,6-dimethylstyryl phenyl, (E)- (8CI)
• 2-[(E)-2-(benzenesulfonyl)ethenyl]-1,3-dimethylbenzene
• AC1NTJI1
• CHEMBL489703
• NSC140156
• trans-1-(2,6-Dimethylphenyl)-2-benzolsulfonylethen
• 30166-78-0
• NSC-140156
• DTXSID50419249

• Inchi： 1S/C16H16O2S/c1-13-7-6-8-14(2)16(13)11-12-19(17,18)15-9-4-3-5-10-15/h3-12H,1-2H3/b12-11+
• InChI Key： UDNISBFLONWFHY-VAWYXSNFSA-N
• SMILES： S(C1C=CC=CC=1)(/C=C/C1C(C)=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 272.08700
• Monoisotopic Mass: 272.0871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 3.9

Experimental Properties

• Density: 1.17
• Boiling Point: 451.1°Cat760mmHg
• Flash Point: 275.5°C
• Refractive Index: 1.591
• PSA: 42.52000
• LogP: 4.82880